3-((1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione

• IUPAC Name: 3-[[1-[2-(4-chlorophenyl)acetyl]azetidin-3-yl]methyl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C15H15ClN2O4/c16-12-3-1-10(2-4-12)5-13(19)17-6-11(7-17)8-18-14(20)9-22-15(18)21/h1-4,11H,5-9H2
• InChI Key: XTXPSFYMVFJUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=C(C=C2)Cl)CN3C(=O)COC3=O
• Molecular Formula: C15H15ClN2O4
• Molecular Weight: 322.74 g/mol

Description

The compound “3-((1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione” is a complex organic molecule. It contains an azetidine ring, which is a four-membered heterocyclic ring with one nitrogen atom. It also contains a 4-chlorophenyl group, which is a phenyl ring with a chlorine atom attached, and an oxazolidine-2,4-dione group, which is a five-membered ring containing two oxygen atoms, one nitrogen atom, and a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azetidine ring, the 4-chlorophenyl group, and the oxazolidine-2,4-dione group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The azetidine ring, the 4-chlorophenyl group, and the oxazolidine-2,4-dione group could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

Imidazole derivatives, including our compound, have demonstrated antibacterial and antimycobacterial effects. . Further studies could investigate their mechanism of action and optimize their efficacy.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These would need to be evaluated through laboratory testing.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its use in fields such as medicine, materials science, or chemical engineering.